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Compound of Interest

Compound Name:
2-(4-bromophenoxy)-N-

methylacetamide

CAS No.: 875621-88-8

Cat. No.: B1277789

Get Quote

Application Note: Analytical Characterization & Protocol Design for 2-(4-bromophenoxy)-N-
methylacetamide

Introduction & Chemical Context
2-(4-bromophenoxy)-N-methylacetamide (CAS: 875621-88-8) is a critical structural motif in

medicinal chemistry, often serving as a scaffold for anticonvulsants, herbicides

(phenoxyacetamide class), and antimicrobial agents.[1][2][3] Its structure combines a lipophilic

halogenated aromatic ring with a polar amide tether, making it a valuable fragment for exploring

Structure-Activity Relationships (SAR).[2][3]

This guide provides a rigorous analytical framework for its characterization, focusing on

distinguishing it from synthetic byproducts (e.g., 4-bromophenol) and verifying its structural

integrity during drug development workflows.[1][2]

Compound Profile:

Formula:
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Molecular Weight: 244.09 g/mol [2][3]

Key Features: Para-substituted bromine (isotopic signature), Ether linkage (chemical

stability), Secondary amide (H-bond donor/acceptor).

Physicochemical Profiling Strategy
Before instrumental analysis, fundamental physical properties must be established to guide

solvent selection and method development.[3]

Property Value / Observation Analytical Implication

Appearance
White to off-white crystalline

solid

Coloration indicates oxidation

of phenolic impurities.[1][2][3]

Solubility
High: DMSO, MeOH, ACNLow:

Water, Hexane

Use ACN/Water gradients for

HPLC. Avoid purely aqueous

diluents.[2][3]

LogP (Calc) ~1.82
Moderate lipophilicity; elutes

mid-range on C18 columns.[3]

Melting Point
Expected range: 110–130°C

(Typical for class)

Sharp endotherm confirms

crystalline purity

(DSC/Capillary).

Structural Identification (The "Fingerprint")
A. Mass Spectrometry (MS) - The Bromine Signature
The presence of a single bromine atom provides a definitive isotopic fingerprint.[3]

Method: LC-MS (ESI+) or GC-MS.[1][2][3]

Diagnostic Pattern: Look for the 1:1 intensity ratio between the molecular ion

and

.
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Target Ions (ESI+):

244.0 (

) and 246.0 (

) for

.

Fragmentation: Loss of the methylamine group (

) is a common fragmentation pathway.[3]

B. Nuclear Magnetic Resonance (NMR)
The

-NMR spectrum must confirm the ether linkage and the amide connectivity.[3]

Solvent: DMSO-

or CDCl

.[1][2]

Key Signals (Expected in DMSO-

):

Amide NH: Broad singlet/quartet at

7.8–8.2 ppm (exchangeable with

).[3]

Aromatic Ring: Two doublets (AA'BB' system) at

7.4 ppm (2H, Ar-H meta to O) and

6.9 ppm (2H, Ar-H ortho to O).[2][3]

O-Methylene (
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): Singlet at

4.4–4.5 ppm.[1][2] Critical for distinguishing from N-aryl isomers.

N-Methyl (

): Doublet at

2.6–2.7 ppm (

Hz).

C. FT-IR Spectroscopy
Amide I (

stretch): ~1650–1660 cm

.[2]

Amide II (

bend): ~1540–1560 cm

.[2]

Aryl Ether (

): Strong band at ~1240 cm

.[2]

Chromatographic Purity Protocol (HPLC-UV)
This protocol is designed to separate the target compound from its primary synthetic precursor,

4-bromophenol, and the hydrolysis byproduct, 2-(4-bromophenoxy)acetic acid.[1][2][3]

Method Development Logic
Column: C18 is standard.[2][3] A "End-capped" column is preferred to reduce tailing from the

secondary amide.[1][2][3]
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Mobile Phase: Acidic modifier (Phosphoric acid or TFA) is required to suppress ionization of

phenolic impurities (pKa ~9) and any carboxylic acid byproducts, ensuring sharp peaks.

Detection: 254 nm (strong aromatic absorption) or 220 nm (amide bond absorption).

Standard Operating Procedure (SOP)
1. Chromatographic Conditions:

Instrument: HPLC with PDA/UV Detector.

Column: Agilent ZORBAX Eclipse Plus C18 (4.6 x 150 mm, 5 µm) or equivalent.[3]

Temperature: 30°C.

Flow Rate: 1.0 mL/min.[2][3][4]

Injection Volume: 10 µL.

Detection: 254 nm (Reference 360 nm).[3]

2. Mobile Phase:

Solvent A: 0.1% Phosphoric Acid in Water (

).[3]

Solvent B: Acetonitrile (HPLC Grade).[3]

3. Gradient Program:
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Time (min) % Solvent A % Solvent B Phase Description

0.0 90 10 Equilibration

2.0 90 10
Isocratic Hold (Polar

impurities)

15.0 10 90
Linear Gradient

(Elution of Target)

20.0 10 90 Wash

21.0 90 10 Re-equilibration

4. Sample Preparation:

Diluent: 50:50 Water:Acetonitrile.[2][3]

Stock Solution: Dissolve 10 mg of sample in 1 mL Acetonitrile. Sonicate for 5 mins.

Working Standard: Dilute Stock to 0.5 mg/mL with Diluent. Filter through 0.22 µm PTFE filter.

[2]

Impurity Profiling & Control
Understanding the synthesis pathway allows for targeted impurity monitoring.[3]

Impurity A (Starting Material): 4-Bromophenol.[2][3][5][6][7] Retention Time (RT): Earlier than

target.

Impurity B (Reagent): 2-Chloro-N-methylacetamide.[1][2][3] RT: Very early (near void

volume) due to low LogP.

Impurity C (Hydrolysis): 2-(4-bromophenoxy)acetic acid.[1][2][3] RT: pH dependent; acidic

mobile phase pushes it later.

Visual Workflow: Analytical Logic
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Figure 1: Analytical Decision Matrix for Characterization and Release.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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